Cas no 2228241-29-8 (3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid)

• Product Name: 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid
• CAS No: 2228241-29-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6596040
• PubChem ID: 123460151
• Update Time: 2025-06-08

3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid
• EN300-1755195
• 2228241-29-8
• 3-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}-2-methylpropanoic acid

• Inchi： 1S/C13H19NO3/c1-9(13(16)17)6-10-4-5-12(15)11(7-10)8-14(2)3/h4-5,7,9,15H,6,8H2,1-3H3,(H,16,17)
• InChI Key： XDULEGAYYRUGTE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid

Recent Advances in the Study of 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid (CAS: 2228241-29-8)

The compound 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid (CAS: 2228241-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary data suggest that 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid may interact with specific receptors in the central nervous system, influencing pathways related to mood regulation and cognitive function. These findings have sparked interest in its potential application for treating neurological and psychiatric disorders, such as depression and anxiety.

In addition to its neurological effects, recent research has explored the compound's anti-inflammatory and antioxidant properties. Studies have demonstrated that 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These properties suggest its potential utility in managing chronic inflammatory conditions and age-related diseases, although further in vivo studies are needed to validate these effects.

The synthesis and optimization of 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid have also been a focus of recent work. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring structural analogs to enhance bioavailability and therapeutic efficacy. These efforts are critical for advancing the compound's development as a viable drug candidate.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through comprehensive studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this molecule closer to therapeutic use.

In conclusion, 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2-methylpropanoic acid (CAS: 2228241-29-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and therapeutic potential underscore the importance of continued investigation. Future studies should prioritize mechanistic elucidation, clinical translation, and the development of optimized derivatives to fully realize its medical applications.